Cas no 55197-18-7 (4-ethyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one)

• Product Name: 4-ethyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
• CAS No: 55197-18-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 1094222
• PubChem ID: 12212134
• Update Time: 2025-04-20

4-ethyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
• 4-ethylpyrazolo[1,5-a]pyrimidin-7-one
• 55197-18-7
• Z1255467598
• CHEMBL157619
• AKOS022188878
• 4-Ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• Inchi： 1S/C8H9N3O/c1-2-10-6-4-8(12)11-7(10)3-5-9-11/h3-6H,2H2,1H3
• InChI Key： ZONRSEVQXRIACN-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CC)C2=CC=NN21

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines